5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid

Physical Organic Chemistry Computational Chemistry Medicinal Chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H5NO2S2
Molecular Weight 211.3 g/mol
CAS No. 1047676-26-5
Cat. No. B15267543
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid
CAS1047676-26-5
Molecular FormulaC8H5NO2S2
Molecular Weight211.3 g/mol
Structural Identifiers
SMILESC1=CSC(=C1)C2=C(N=CS2)C(=O)O
InChIInChI=1S/C8H5NO2S2/c10-8(11)6-7(13-4-9-6)5-2-1-3-12-5/h1-4H,(H,10,11)
InChIKeyVAYKBVSQFCYPNE-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.25 g / 0.5 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Chemical Identity of 5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid


5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid (CAS 1047676-26-5) is a heterocyclic organic compound consisting of a 1,3-thiazole ring substituted at the 5-position with a thiophen-2-yl group and at the 4-position with a carboxylic acid functionality . It belongs to the class of 5-aryl-thiazole-4-carboxylic acids, which are widely investigated as versatile scaffolds in medicinal chemistry and as building blocks in organic synthesis [1]. The compound possesses a molecular formula of C8H5NO2S2 and a molecular weight of 211.3 g/mol . Its unique heteroaryl architecture, combining the electron-rich thiophene ring with the polarizable thiazole core, distinguishes it from simple phenyl or furan analogs and underpins its potential for specific biological target engagement [2].

5-aryl-thiazole-4-carboxylic acid scaffold for medicinal chemistry and library synthesis
Thiophen-2-yl substitution reported to enhance polarizability and π-stacking potential
Carboxylic acid handle enables amide/ester derivatization for SAR exploration

Non-Interchangeability with Generic Thiazole Analogs


Substitution of 5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid with generic thiazole-4-carboxylic acid analogs is not scientifically valid due to profound differences in physicochemical and electronic properties that directly impact biological target engagement and synthetic utility. Unlike the unsubstituted core, the presence of the electron-rich thiophen-2-yl moiety significantly alters the molecule's lipophilicity (calculated LogP of 2.57 vs. 0.74 for the unsubstituted core ) and electronic distribution, which governs its binding affinity to hydrophobic enzyme pockets and its ability to participate in π-stacking interactions [1]. Furthermore, the specific regioisomeric arrangement (5-thiophen-2-yl vs. 2-thiophen-2-yl) dictates the spatial orientation of the carboxylic acid group, a critical determinant for receptor binding and metal coordination in metalloenzyme inhibition [2]. Therefore, procurement of the exact compound, rather than a generic analog, is essential to ensure reproducible results in structure-activity relationship (SAR) studies and targeted synthesis campaigns.

Lipophilicity shift alters binding profile

Generic thiazole-4-carboxylic acid (LogP ~0.74) lacks the higher lipophilicity (LogP 2.57) required for hydrophobic pocket engagement; target binding may not transfer.

Regioisomeric arrangement dictates spatial orientation

5-thiophen-2-yl substitution defines carboxylic acid geometry for receptor interaction; 2-thiophen-2-yl or other isomers may shift metal coordination and binding.

Electronic distribution differs from phenyl/furan analogs

Thiophene’s higher polarizability (Δσ+ ~1.72 vs. benzene) influences π-stacking and metabolic susceptibility; analog performance may not replicate.

Differentiation from 5-Phenyl and 5-Furan Analogs


Enhanced Polarizability over Phenyl Analog

The electronic nature of the 5-substituent on the thiazole ring is a critical determinant of a compound's reactivity and potential for biological target engagement. The target compound, bearing a thiophen-2-yl group, exhibits significantly different electronic characteristics compared to the common phenyl analog. The thiophene moiety is known to be more electron-rich and polarizable than a phenyl ring. This is quantitatively supported by gas-phase electrophilic reactivity data, which indicate that the α-position of thiophene is approximately 1.72 σ+ units more reactive than the corresponding position in benzene [1]. This enhanced electron density on the thiophene ring is expected to strengthen π-stacking interactions with aromatic residues in biological targets and alter the compound's susceptibility to electrophilic metabolic processes compared to the 5-phenyl analog [2].

Polarizability vs. Phenyl
Class-level inference
Target Thiophene α: high polarizability
Comparator Benzene: baseline electrophile
Δ ≈ 1.72 σ+ units greater reactivity

Supports distinct π-stacking & metabolic profiles

Gas-phase pyrolysis data; reactivity series context

Physical Organic Chemistry Computational Chemistry Medicinal Chemistry

Melting Point: Purity and Handling Indicator

Fundamental physicochemical properties can serve as powerful discriminators between structurally similar analogs, impacting both procurement quality control and experimental handling. The target compound, 5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid, has a reported melting point of 157 °C . This value provides a clear point of differentiation from the closely related 5-phenyl analog, 5-phenyl-1,3-thiazole-4-carboxylic acid, which exhibits a significantly higher melting point range of 185-186 °C . This nearly 30 °C difference is substantial and can be attributed to the altered crystal packing forces resulting from the replacement of a phenyl group with a thiophene moiety.

Melting Point
Head-to-head
Target 157 °C
Comparator 5-Phenyl analog: 185–186 °C
28–29 °C lower

Enables identity confirmation and purity assessment

Practical QC metric upon receipt

Analytical Chemistry Quality Control Chemical Synthesis

Higher Lipophilicity than Furan Analog

Lipophilicity, as measured by the partition coefficient (LogP), is a key determinant of a compound's ADME (Absorption, Distribution, Metabolism, Excretion) properties and overall drug-likeness. The substitution of the furan oxygen in the 5-furan analog with a sulfur atom in the target compound leads to a significant increase in lipophilicity. This can be inferred from computed LogP values, where the target 5-(thiophen-2-yl) compound has a calculated LogP (XLogP3) of 2.57 . In contrast, the direct analog 5-(furan-2-yl)thiazole-4-carboxylic acid has a predicted LogP of approximately 1.29 based on standard computational models. This >1.2 log unit difference translates to an order of magnitude higher affinity for lipophilic environments.

Lipophilicity vs. Furan
Cross-study comparable
Target XLogP3: 2.57
Comparator 5-Furan analog: predicted ~1.29
ΔLogP ≈ 1.28 (target >1 log unit more lipophilic)

Higher affinity for hydrophobic environments

Computational prediction; may alter membrane permeability

Computational Chemistry Medicinal Chemistry Drug Design

Thiophene Analog Binding to NDM-1 MBL

While direct antibacterial activity data for the target compound are not publicly available, strong class-level evidence from the closely related 2-amino analog demonstrates the specific engagement of a thiophene-containing thiazole-4-carboxylic acid with a therapeutically relevant metallo-β-lactamase (MBL) enzyme. The compound 2-amino-5-(2-(thiophen-2-yl)ethyl)thiazole-4-carboxylic acid was co-crystallized with the NDM-1 metallo-β-lactamase, a key resistance determinant in Gram-negative bacteria, with the structure solved to a high resolution of 1.151 Å [1]. This direct evidence of binding to the NDM-1 active site validates the potential of thiophene-substituted thiazole-4-carboxylic acids as MBL inhibitors. In contrast, the phenethyl analog (2-amino-5-phenethylthiazole-4-carboxylic acid) was co-crystallized with the IMP-1 MBL at a lower resolution (2.193 Å) [2], suggesting potential differences in binding affinity or orientation driven by the thiophene vs. phenyl moiety.

MBL Binding (analog)
Class-level inference
Target (analog) NDM-1 complex: 1.151 Å
Comparator Phenethyl-IMP-1: 2.193 Å
0.042 Å higher resolution

Supports thiophene-specific engagement of MBL

Based on 2-amino analog; target may differ

Antibacterial Drug Discovery Enzyme Inhibition Structural Biology

Anti-tubercular Activity of 5-Aryl-thiazole Scaffold

The broader class of 2-aminothiazole-4-carboxylate derivatives, of which the target compound is a structural analog, has been validated as a promising anti-tubercular scaffold. In a focused SAR study, a closely related compound, methyl 2-amino-5-benzylthiazole-4-carboxylate, demonstrated potent activity against Mycobacterium tuberculosis H37Rv with a Minimum Inhibitory Concentration (MIC) of 0.06 µg/mL (240 nM) [1]. This potent activity is not observed for all analogs; for instance, methyl 2-(2-bromoacetamido)-5-(3-chlorophenyl)thiazole-4-carboxylate showed no whole-cell activity despite inhibiting the isolated enzyme mtFabH (IC50 = 0.95 µg/mL) [1]. This dissociation of target inhibition from whole-cell activity highlights the critical role of the 5-aryl substituent and overall scaffold architecture in enabling cellular penetration and on-target activity.

Anti-TB Class Activity
Class-level inference
MIC 0.06 µg/mL (240 nM) for close analog (methyl 2-amino-5-benzylthiazole-4-carboxylate)

5-aryl-thiazole scaffold validated as anti-TB starting point

Target compound lacks direct data; SAR exploration needed

Anti-tubercular Drug Discovery Enzyme Inhibition Medicinal Chemistry

Procurement Scenarios for 5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid


SAR Studies for Anti-Tubercular Chemotypes

For medicinal chemistry teams engaged in lead optimization against Mycobacterium tuberculosis, 5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid serves as a critical building block for exploring the SAR of the 2-aminothiazole-4-carboxylate scaffold. As demonstrated by Al-Balas et al. (2009), potent anti-tubercular activity (MIC = 0.06 µg/mL) is achievable with close structural analogs, but activity is highly dependent on the specific 5-aryl substituent [1]. Procuring this specific thiophene analog allows researchers to directly test the impact of replacing a benzyl or phenyl group with an electron-rich heterocycle on target engagement (e.g., mtFabH) and whole-cell activity, thereby generating proprietary and valuable SAR data.

MBL Inhibitor Design and Structural Biology

The co-crystal structure of a closely related thiophene-containing analog bound to the clinically relevant NDM-1 MBL at high resolution (1.151 Å) validates this scaffold for structure-based drug design targeting antibiotic resistance [1]. 5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid can be utilized directly for further functionalization to improve potency and selectivity, or as a control compound in biochemical assays to dissect the specific binding contributions of the thiophene moiety. Its distinct physicochemical profile (LogP = 2.57) compared to furan or phenyl analogs makes it particularly suitable for probing interactions within the hydrophobic active site of MBLs [2].

Building Block for Kinase and GPCR Libraries

The thiazole ring is a privileged structure in kinase and GPCR drug discovery due to its ability to engage in multiple interaction types with protein targets. The target compound offers a unique vector for diversity-oriented synthesis. Its carboxylic acid handle at the 4-position is ideal for generating amide or ester libraries, while the electron-rich thiophene moiety at the 5-position provides a distinct electronic and steric environment compared to common phenyl analogs. This differentiated architecture can be exploited to explore novel intellectual property space and identify hits with unique selectivity profiles against a panel of related targets.

Electronic and Steric Effects in Heteroaryl Substitution

For physical organic chemists and computational modelers, this compound represents an ideal case study for understanding the substituent effects of heteroaromatic rings. The quantitative difference in polarizability between thiophene and benzene (Δ ~1.72 σ+ units [1]) provides a clear, data-driven rationale for using this compound as a probe in studies of π-stacking, halogen bonding, or other non-covalent interactions. Its distinct melting point (157 °C [2]) also provides a simple, experimentally verifiable endpoint for assessing purity and intermolecular interactions compared to its 5-phenyl analog (m.p. 185-186 °C ).

Application
Selection Property
Validation Focus
Anti-tubercular SAR exploration
5-aryl-thiazole scaffold with reported analog activity
MIC determination and target engagement (e.g., mtFabH)
MBL inhibitor design & structural biology
Thiophene-substituted thiazole binding to NDM-1 (class-level evidence)
Co-crystallization and biochemical inhibition assays
Kinase/GPCR library synthesis
Heteroaryl core with distinct electronic profile
Selectivity screening and IP space exploration
Physical organic chemistry studies
Quantifiable polarizability difference (σ+ scale)
Non-covalent interaction studies and purity assessment
Quote Request

Request a Quote for 5-(Thiophen-2-yl)-1,3-thiazole-4-carboxylic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.